Cas no 1804735-27-0 (Ethyl 2-iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 2-iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804735-27-0
• MF: C₉H₆F₃IN₂O₅
• MW: 406.054025173187
• CID: 4835974
• Update Time: 2025-05-24

Ethyl 2-iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H6F3IN2O5/c1-2-19-8(16)4-3-5(20-9(10,11)12)6(15(17)18)7(13)14-4/h3H,2H2,1H3
• InChI Key： QDABHOPUQBZFTE-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(=O)OCC)=N1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 3.1
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 2-iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate

Comprehensive Overview of Ethyl 2-iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804735-27-0)

Ethyl 2-iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804735-27-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are known for their versatile applications in drug discovery and material science. The presence of functional groups such as iodo, nitro, and trifluoromethoxy makes it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are widely used in developing new therapeutics and crop protection agents.

One of the key reasons for the growing interest in Ethyl 2-iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate is its structural uniqueness. The pyridine core is a common motif in many FDA-approved drugs, and the introduction of electron-withdrawing groups like nitro and trifluoromethoxy enhances its reactivity. This makes it an ideal candidate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. Additionally, the ethyl ester group provides a handle for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethoxy group in Ethyl 2-iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate aligns with this trend, as fluorinated moieties are increasingly incorporated into drug candidates to improve their pharmacokinetic profiles. This compound is also being explored in the context of precision agriculture, where its derivatives could play a role in developing next-generation pesticides with lower environmental impact.

From a synthetic chemistry perspective, CAS No. 1804735-27-0 offers several advantages. Its well-defined structure and high purity make it a reliable starting material for multi-step syntheses. Moreover, the presence of an iodo substituent at the 2-position allows for regioselective modifications, which are crucial for achieving desired biological activities. Researchers are actively investigating its use in catalyzed reactions, where it serves as a substrate for developing novel catalytic systems.

The compound's relevance extends to medicinal chemistry, where it is being studied for its potential in targeting enzyme inhibitors and receptor modulators. For instance, its nitro group can be reduced to an amine, opening avenues for creating bioactive molecules with applications in oncology and neurology. The pyridine-6-carboxylate scaffold is particularly attractive for designing small-molecule drugs, as it mimics natural cofactors and interacts efficiently with biological targets.

In the context of green chemistry, Ethyl 2-iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate is being evaluated for its compatibility with sustainable synthesis methods. Researchers are exploring solvent-free reactions and microwave-assisted synthesis to minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly processes, which are increasingly demanded by regulatory bodies and environmentally conscious consumers.

Another area of interest is the compound's potential in material science. The combination of its aromatic core and functional groups makes it a candidate for developing organic electronic materials, such as OLEDs or conductive polymers. Its ability to undergo electrophilic substitutions and nucleophilic additions further expands its utility in creating advanced materials with tailored optical and electronic properties.

For those sourcing CAS No. 1804735-27-0, it is essential to consider factors like purity, storage conditions, and supplier reliability. The compound should be stored in a cool, dry place, away from light, to maintain its stability. Reputable suppliers often provide detailed analytical data, including HPLC and NMR spectra, to ensure quality and consistency. Researchers are advised to verify these specifications to avoid inconsistencies in experimental outcomes.

In summary, Ethyl 2-iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804735-27-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable tool for synthetic chemists and a promising candidate for innovative research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and sustainable chemistry.